Cas no 62452-95-3 (Benzoic acid, 4-propyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester)
62452-95-3 structure
Product Name:Benzoic acid, 4-propyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
CAS No:62452-95-3
MF:C23H26O4
MW:366.450147151947
CID:444397
PubChem ID:71386293
Update Time:2025-04-19
Benzoic acid, 4-propyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-propyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
- [3-(2-benzofuran-1-yl)-3-ethoxypropyl] 4-propylbenzoate
- 62452-95-3
- DTXSID30808475
- 3-(2-BENZOFURAN-1-YL)-3-ETHOXYPROPYL 4-PROPYLBENZOATE
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- Inchi: 1S/C23H26O4/c1-3-7-17-10-12-18(13-11-17)23(24)26-15-14-21(25-4-2)22-20-9-6-5-8-19(20)16-27-22/h5-6,8-13,16,21H,3-4,7,14-15H2,1-2H3
- InChI Key: XDNHQGBICDXJRF-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C2C=CC=CC2=CO1)CCOC(C1C=CC(=CC=1)CCC)=O
Computed Properties
- Exact Mass: 366.18318
- Monoisotopic Mass: 366.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
Benzoic acid, 4-propyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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